Cas no 5910-25-8 (3-Phenyl-2,4-pentanedione)

• Product Name: 3-Phenyl-2,4-pentanedione
• CAS No: 5910-25-8
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• MDL: MFCD00048223
• CID: 46251
• PubChem ID: 87575391
• Update Time: 2025-10-30

3-Phenyl-2,4-pentanedione Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-2,4-pentanedione
• 3-Phenylpentane-2,4-dione
• 3-Phenylacetylacetone
• 2,4-Pentanedione, 3-phenyl-
• YIWTXSVNRCWBAC-UHFFFAOYSA-N
• NSC31900
• FCH1117692
• AB1010963
• 910P258
• MFCD00048223
• BS-23133
• NSC-31900
• P1297
• A917854
• FT-0635901
• AMY18597
• 5910-25-8
• T72671
• CS-0095828
• SCHEMBL1312762
• AKOS015840574
• DTXSID10283509
• DB-053319
• DTXCID40234660

• MDL： MFCD00048223
• Inchi： 1S/C11H12O2/c1-8(12)11(9(2)13)10-6-4-3-5-7-10/h3-7,11H,1-2H3
• InChI Key： YIWTXSVNRCWBAC-UHFFFAOYSA-N
• SMILES： O=C(C)C(C(C)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 176.08400
• Monoisotopic Mass: 176.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.5
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.056
• Melting Point: 55.0 to 59.0 deg-C
• Boiling Point: 134°C/20mmHg(lit.)
• Flash Point: 94.4 °C
• Refractive Index: 1.508
• PSA: 34.14000
• LogP: 1.94820
• Solubility: Not determined

3-Phenyl-2,4-pentanedione Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Safety Term：S26-S36/37/39
• Storage Condition：(BD40658)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds

Additional information on 3-Phenyl-2,4-pentanedione

Professional Introduction to 3-Phenyl-2,4-pentanedione (CAS No. 5910-25-8)

3-Phenyl-2,4-pentanedione, identified by the Chemical Abstracts Service Number (CAS No.) 5910-25-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This diketone, featuring a phenyl group and a conjugated system, has garnered attention due to its versatile applications in synthetic chemistry, material science, and medicinal chemistry. The unique structural properties of 3-Phenyl-2,4-pentanedione make it a valuable intermediate in the synthesis of various bioactive molecules, including heterocyclic compounds and functional materials.

The compound’s molecular structure consists of a central carbon double-bonded to two carbonyl groups, with a phenyl ring attached to one of the methyl groups. This arrangement imparts remarkable reactivity, enabling its use in diverse chemical transformations. In recent years, advancements in synthetic methodologies have highlighted the role of 3-Phenyl-2,4-pentanedione as a key precursor in the development of novel pharmaceuticals and agrochemicals. Its ability to undergo condensation reactions with various nucleophiles has been exploited to create complex molecular architectures essential for drug discovery.

One of the most compelling aspects of 3-Phenyl-2,4-pentanedione is its utility in the synthesis of chromophoric compounds. The conjugated system within its structure allows for absorption and emission in the visible spectrum, making it a candidate for applications in organic electronics and photodynamic therapy. Recent studies have demonstrated its incorporation into light-emitting diodes (LEDs) and sensors due to its tunable optical properties. Furthermore, researchers have explored its potential in developing photosensitizers for cancer treatment, leveraging its ability to generate reactive oxygen species upon irradiation.

In the realm of medicinal chemistry, 3-Phenyl-2,4-pentanedione has been investigated for its role as a scaffold in the design of bioactive molecules. Its structural motif is reminiscent of several pharmacologically relevant compounds, suggesting its potential as a starting point for drug development. For instance, derivatives of this compound have shown promise in inhibiting enzymes associated with inflammatory diseases. The phenyl ring provides a hydrophobic pocket that can interact with biological targets, while the diketone core allows for further functionalization through oxidation or reduction reactions.

The compound’s reactivity also extends to polymer chemistry. Researchers have utilized 3-Phenyl-2,4-pentanedione to synthesize polymers with unique thermal and mechanical properties. These polymers exhibit enhanced stability under extreme conditions due to the rigid conjugated backbone provided by the diketone units. Such materials are particularly relevant in aerospace and automotive industries where high-performance polymers are demanded. Additionally, the incorporation of phenyl groups enhances solubility and processability, making these polymers more adaptable for industrial applications.

Recent breakthroughs in green chemistry have prompted investigations into sustainable synthetic routes for 3-Phenyl-2,4-pentanedione. Researchers are exploring catalytic methods that minimize waste and energy consumption while maintaining high yields. Transition metal-catalyzed reactions have emerged as particularly effective strategies for producing this compound efficiently. These advancements align with global efforts to reduce the environmental footprint of chemical manufacturing processes.

The pharmaceutical industry has also taken note of 3-Phenyl-2,4-pentanedione’s potential as an intermediate in producing antiviral and antibacterial agents. Its structural features allow for modifications that can target specific pathogens without harming host cells. For example, derivatives modified at the phenyl ring have demonstrated efficacy against resistant strains of bacteria by interfering with essential metabolic pathways. Such discoveries underscore the importance of continued research into this versatile compound.

Moreover, 3-Phenyl-2,4-pentanedione finds applications in analytical chemistry as a chiral auxiliary in asymmetric synthesis. Chiral molecules are crucial in pharmaceuticals because they often exist as enantiomers with different biological activities. By incorporating chiral centers derived from this compound during synthesis, researchers can produce enantiomerically pure drugs that exhibit enhanced therapeutic effects with fewer side effects.

The compound’s role in material science extends beyond polymers to include liquid crystals and organic semiconductors. The rigid structure and conjugated system make it an ideal candidate for designing materials that exhibit ordered phases or electronic conductivity under specific conditions. These materials are foundational for next-generation display technologies and energy storage devices such as organic batteries and supercapacitors.

In conclusion,3-Phenyl-2,4-pentanedione (CAS No. 5910-25-8) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features enable diverse applications ranging from pharmaceuticals to advanced materials. As research continues to uncover new synthetic pathways and functional derivatives,3-Phenyl-2,4-pentanedione is poised to remain at the forefront of innovation in both academic and industrial settings.